Cas no 956791-34-7 (4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)butanamide)

• Product Name: 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)butanamide
• CAS No: 956791-34-7
• MF: C₂₆H₂₂N₄O₃
• MW: 438.477885723114
• CID: 6382469
• PubChem ID: 2942091
• Update Time: 2025-10-28

4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)butanamide
• 1H-Benz[de]isoquinoline-2(3H)-butanamide, N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)-1,3-dioxo-
• CBKinase1_002681
• 4-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)butanamide
• CBKinase1_015081
• AKOS000806398
• F1346-0032
• 956791-34-7
• SR-01000265011-1
• VU0044357-2
• BRD-K23058552-001-01-6
• 4-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(5-methyl-2-phenylpyrazol-3-yl)butanamide
• SR-01000265011

• Inchi： 1S/C26H22N4O3/c1-17-16-22(30(28-17)19-10-3-2-4-11-19)27-23(31)14-7-15-29-25(32)20-12-5-8-18-9-6-13-21(24(18)20)26(29)33/h2-6,8-13,16H,7,14-15H2,1H3,(H,27,31)
• InChI Key： YNJBLXNVCIFBMM-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C3C(C=CC=C3C(=O)N1CCCC(NC1N(C3=CC=CC=C3)N=C(C)C=1)=O)=CC=C2

Computed Properties

• Exact Mass: 438.16919058g/mol
• Monoisotopic Mass: 438.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 704.3±50.0 °C(Predicted)
• pka: 14.01±0.70(Predicted)

Additional information on 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)butanamide

Introducing 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)butanamide (CAS No. 956791-34-7): A Novel Compound with Potential Therapeutic Applications

The compound 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)butanamide, identified by its CAS number 956791-34-7, represents a significant advancement in the field of medicinal chemistry. This intricate molecule, featuring a conjugated system of heterocyclic rings, has garnered attention due to its unique structural framework and promising biological activities. The presence of both benzo[de]isoquinoline and pyrazole moieties suggests potential interactions with multiple biological targets, making it a compelling candidate for further investigation.

Recent studies have highlighted the importance of benzo[de]isoquinoline derivatives in medicinal chemistry, particularly for their role in modulating enzyme activity and receptor binding. The dioxo group within the benzo[de]isoquinoline core introduces a polar region that may enhance solubility and binding affinity. In contrast, the pyrazole moiety is well-known for its versatility in drug design, often serving as a scaffold for compounds exhibiting anti-inflammatory, anticancer, and antimicrobial properties. The combination of these structural elements in 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)butanamide creates a molecule with multifaceted potential.

One of the most intriguing aspects of this compound is its potential to interact with biological pathways associated with neurological disorders. The benzo[de]isoquinoline scaffold has been implicated in the development of compounds that modulate neurotransmitter release and receptor activity. Specifically, derivatives of this class have shown promise in preclinical studies as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. The addition of the pyrazole group may further enhance these effects by providing additional binding sites or by influencing the compound's pharmacokinetic profile.

Furthermore, the butanamide linker in the molecule suggests potential applications in modulating inflammatory pathways. Butanamide derivatives are known to exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique arrangement of functional groups in 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)butanamide may allow it to interact with these enzymes in a novel manner, potentially leading to more effective anti-inflammatory therapies.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies using 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)butanamide have revealed potential binding interactions with several therapeutic targets, including kinases and transcription factors involved in cancer progression. These findings align with emerging research suggesting that benzo[de]isoquinoline derivatives can induce apoptosis and inhibit cell proliferation in various cancer cell lines.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step reactions requiring precise control over reaction conditions to ensure high yield and purity. However, recent developments in synthetic methodologies have made it possible to streamline these processes using catalytic techniques and green chemistry principles. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the conjugated system efficiently.

In conclusion, 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(3-methyl-1-phenyl-1H-pyrazol-5-yb)utanamide (CAS No. 956791-34) represents a promising lead compound with significant therapeutic potential. Its unique structural features and predicted biological activities make it an attractive candidate for further investigation in drug discovery programs targeting neurological disorders, inflammation, and cancer. As research continues to uncover new applications for this class of compounds, it is likely that derivatives like this will play an increasingly important role in developing next-generation therapeutics.